5-(methylthio)Thiazole
Description
5-(methylthio)Thiazole is a heterocyclic organic compound that is commonly used in the synthesis of various pharmaceuticals, agrochemicals, and fragrances. This compound is known for its unique chemical properties and has been the subject of numerous scientific studies in recent years. In
Scientific Research Applications
1. Antimicrobial and Antitumor Activity
5-(Methylthio)Thiazole, as part of the thiazole family, is significant in medicinal chemistry. Thiazoles demonstrate a wide range of biological activities including antibacterial, antifungal, antiviral, antihelmintic, antitumor, and anti-inflammatory effects. This wide array of pharmacological activities highlights the importance of thiazole derivatives in drug discovery and encourages further research in this area (Borcea, Ionuț, Crișan, & Oniga, 2021).
2. Synthesis of Derivatives for Anticancer Applications
Thiazole derivatives have been synthesized for potential anticancer applications. For instance, certain thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety have shown promising results as anticancer agents. This indicates the potential of 5-(Methylthio)Thiazole derivatives in developing novel anticancer drugs (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).
3. Antimicrobial and Antifungal Activities
Thiazole derivatives, including those related to 5-(Methylthio)Thiazole, exhibit various biological activities like antimicrobial and antifungal effects. This highlights their potential use in treating bacterial and fungal infections (Althagafi, El‐Metwaly, & Farghaly, 2019).
4. Photophysical Properties for Material Sciences
Studies on 5-N-Arylamino-4-methylthiazoles, which can be derived from 4-methylthiazole, a related compound, have demonstrated interesting photophysical properties. These properties are crucial for applications in material sciences, including the development of fluorescent molecules for sensing hazardous compounds and metals (Murai, Yamaguchi, Hayano, Maruyama, Kawai, Kawakami, & Yashita, 2017).
5. Inhibitory Effects in Corrosion Protection
Thiazole derivatives, such as 4-methylthiazole, have been studied for their anti-corrosive properties. This research is particularly relevant in protecting materials against corrosion, especially in seawater systems (Mo, Luo, & Li, 2017).
properties
IUPAC Name |
5-methylsulfanyl-1,3-thiazole |
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InChI |
InChI=1S/C4H5NS2/c1-6-4-2-5-3-7-4/h2-3H,1H3 |
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InChI Key |
ZWTDHPVYKALJKN-UHFFFAOYSA-N |
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Canonical SMILES |
CSC1=CN=CS1 |
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Molecular Formula |
C4H5NS2 |
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Molecular Weight |
131.2 g/mol |
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CAS RN |
40982-34-1 |
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| Record name | 5-(methylthio)thiazole | |
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